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Compound of Interest

Compound Name: PK14105

Cat. No.: B1678503

A critical first step in ensuring laboratory safety is the accurate identification of any chemical
substance. Our comprehensive search for safety and handling information on a compound
designated "PK14105" did not yield a specific Safety Data Sheet (SDS). This suggests that
"PK14105" may be an internal, non-standard identifier. Without a definitive chemical identity,
such as a formal chemical name or a CAS number, providing specific personal protective
equipment (PPE), handling, and disposal protocols is not possible and would be unsafe.

The information presented below is a general guide for handling research chemicals of
unknown or uncertain toxicity. It is imperative that you obtain the specific SDS for the
compound you are working with from your supplier or internal safety department before
commencing any experimental work.

General Personal Protective Equipment (PPE) for
Research Chemicals

When handling any new or poorly characterized substance, a conservative approach to PPE is
essential. The following table summarizes the minimum recommended PPE.
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Personal Protective

Body Part . Rationale
Equipment (PPE)
Safety glasses with side )
_ Protects against splashes,
shields or goggles. A face )
Eyes/Face ) ) aerosols, and airborne
shield may be required for )
particles.
splash hazards.
_ _ _ Prevents skin contact,
Compatible chemical-resistant ) )
o absorption, and potential
gloves (e.g., nitrile, neoprene). o
Hands ] sensitization. Glove type must
Double-gloving may be
) be selected based on the
appropriate. _ _
chemical's properties.
Protects skin and personal
Body Laboratory coat.

clothing from contamination.

Respiratory

Use in a well-ventilated area. A
certified chemical fume hood is
the standard for handling
volatile or powdered

substances.

Minimizes inhalation exposure

to vapors, dusts, or aerosols.

Standard Operating Procedures for Handling and

Disposal

Adherence to established laboratory protocols is critical for safety and regulatory compliance.

Operational Plan:

o Designated Area: All work with the compound should be conducted in a designated area

within a certified chemical fume hood.

o Spill Kit: Ensure a spill kit appropriate for the scale of your work is readily available.

o Emergency Procedures: Be familiar with your institution's emergency procedures, including

the location of safety showers, eyewash stations, and first aid kits.
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» Contamination Control: Avoid cross-contamination by thoroughly cleaning all surfaces and
equipment after use.

Disposal Plan:

o Waste Segregation: All waste contaminated with the research chemical, including gloves,
bench paper, and pipette tips, must be segregated into a clearly labeled hazardous waste
container.

o Waste Disposal: Follow your institution's hazardous waste disposal procedures. Do not
dispose of chemical waste down the drain or in regular trash.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates the essential logical steps for ensuring safety when working
with any new chemical substance.
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Caption: Logical workflow for the safe handling of laboratory chemicals.
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To build a foundation of trust and ensure the safety of all laboratory personnel, we strongly urge
you to obtain the specific Safety Data Sheet for "PK14105" before proceeding with any
research. Your institution's Environmental Health and Safety (EHS) department is a valuable
resource for this and all other safety-related inquiries.

 To cite this document: BenchChem. [Navigating the Safe Handling of Investigational
Compounds: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678503#personal-protective-equipment-for-
handling-pk14105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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